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Compound of Interest

Compound Name: Eurocidin D

Cat. No.: B15562867

A comprehensive review of available data on the antifungal properties of Eurocidin D and
Nystatin reveals a significant disparity in documented efficacy against Candida albicans. While
Nystatin is a well-characterized polyene antibiotic with extensive supporting experimental data,
specific quantitative metrics for Eurocidin D's anti-candidal activity are not readily available in
the public domain. This guide provides a detailed comparison based on the existing scientific
literature, highlighting the established efficacy of Nystatin and the general characteristics of
polyene antibiotics, to which Eurocidin D belongs.

Executive Summary

Nystatin demonstrates potent and well-documented in vitro activity against a wide range of
Candida species, including Candida albicans. Its efficacy is characterized by low Minimum
Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) values. In
contrast, specific MIC and MFC data for Eurocidin D against C. albicans are not available in
published research, precluding a direct quantitative comparison. Both are polyene macrolide
antibiotics and are presumed to share a similar mechanism of action involving the disruption of
the fungal cell membrane by binding to ergosterol.

Data Presentation: Quantitative Efficacy

Due to the lack of specific data for Eurocidin D, the following table summarizes the reported in
vitro efficacy of Nystatin against Candida albicans from various studies.
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Antifungal Agent Candida Species MIC Range (ug/mL) Reference
Nystatin Candida albicans 0.383 [1]

Nystatin Candida albicans 0.625-1.25 [2]
Nystatin Candida albicans 4-8 [3]
Nystatin Candida species 0.03-16 [4]
Eurocidin D Candida albicans Data not available

Mechanism of Action

Both Nystatin and Eurocidin D are classified as polyene macrolide antibiotics. This class of
antifungals is known for its specific interaction with the fungal cell membrane.

Nystatin: As a polyene antifungal, Nystatin binds to ergosterol, a primary sterol component of
the fungal cell membrane that is absent in mammalian cells. This binding leads to the formation
of pores or channels in the membrane, disrupting its integrity. The resulting leakage of essential
intracellular components, such as ions and small organic molecules, ultimately leads to fungal
cell death.[5][6][7] This mechanism makes Nystatin both fungistatic and fungicidal.[5][8]

Eurocidin D: While specific studies on the mechanism of action of Eurocidin D are scarce, as
a polyene macrolide, it is presumed to function in a manner analogous to Nystatin. It is
expected to bind to ergosterol in the Candida albicans cell membrane, leading to increased
permeability and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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